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Compound of Interest

1-Ethylcyclobutan-1-amine
Compound Name:
hydrochloride

Cat. No.: B1449859

For Researchers, Scientists, and Drug Development Professionals

Foreword: The Strategic Value of Strained Aliphatic
Scaffolds in Modern Drug Discovery

The quest for novel chemical matter in drug discovery has led researchers to explore beyond
the traditional flat, aromatic landscapes of medicinal chemistry. In this pursuit, strained aliphatic
rings, such as the cyclobutane moiety, have emerged as powerful tools for sculpting molecular
architecture. Their unique three-dimensional conformations offer a compelling strategy to
enhance potency, selectivity, and pharmacokinetic properties. This guide focuses on a specific,
yet versatile building block, 1-Ethylcyclobutan-1-amine hydrochloride, providing a
comprehensive overview of its synthesis, characterization, and potential applications for the
discerning scientist.

Section 1: Chemical Identity and Physicochemical
Properties

1-Ethylcyclobutan-1-amine hydrochloride is a primary amine salt featuring a cyclobutane
ring substituted with an ethyl group and an amino group at the same carbon atom. This
quaternary substitution pattern imparts specific steric and electronic properties that are of
interest in the design of bioactive molecules.
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Property Value Source
CAS Number 279215-56-4 [11[2][3]
Molecular Formula CeH14CIN
Molecular Weight 135.64 g/mol [1]
% H
N\
H
Chemical Structure PubChem
I—H
Canonical SMILES CCC1(CCC1)N.CI
XGXNQIUNHHNDAQ-
InChlKey Q Q
UHFFFAOYSA-N
Appearance White to off-white solid
Soluble in water and polar
Solubility organic solvents like methanol

and ethanol.

Section 2: Synthesis and Mechanistic Insights

The synthesis of 1-Ethylcyclobutan-1-amine hydrochloride can be efficiently achieved
through a two-step process, commencing with the formation of the tertiary alcohol precursor, 1-
ethylcyclobutanol, followed by a Ritter reaction to introduce the amine functionality. This
synthetic strategy is both robust and scalable, making it suitable for laboratory and potential
pilot-plant scale production.

Step 1: Synthesis of 1-Ethylcyclobutanol via Grignard
Reaction

The initial step involves the nucleophilic addition of an ethyl Grignard reagent to cyclobutanone.
This classic organometallic reaction is a highly effective method for forming carbon-carbon
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bonds and creating tertiary alcohols.

Reaction Scheme:

Ethylmagnesium Bromide

1. EtMgBr, THF 2. H3O+

Cyclobutanone workup » 1-Ethylcyclobutanol

»  Magnesium Alkoxide Intermediate

Acetonitrile

1. CH5CN, H2804 » N-(1-Ethylcyclobutyl)acetamide M 1-Ethylcyclobutan-1-amine hydrochloride

1-Ethylcyclobutanol

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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